![molecular formula C20H15FN2O5S2 B2494763 (Z)-2-(5-(2-(2-((4-fluorophenyl)amino)-2-oxoethoxy)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid CAS No. 867311-81-7](/img/structure/B2494763.png)
(Z)-2-(5-(2-(2-((4-fluorophenyl)amino)-2-oxoethoxy)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid
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Overview
Description
Synthesis Analysis
The synthesis of thiazolidinone derivatives often involves condensation reactions between various chemical precursors. For instance, ethyl 3-((3,4-dimethoxybenzylidene)amino) thiophene-2-carboxylate reacts with mercapto acetic acid in the presence of zinc chloride in dioxane to form ethyl 3-(2-(3,4-dimethoxyphenyl)-4-oxothiazolidin-3-yl)thiophene-2-carboxamide, which on hydrolysis affords thiazolidinone derivatives (Spoorthy et al., 2021). Microwave-assisted synthesis provides a convenient method for preparing 4-Benzyl-2-(2-(4-oxo-2-thioxothiazolidin-5-ylidene)ethyl)-2H-1,4-benzoxazin-3(4H)-ones and related derivatives, showcasing the adaptability of synthetic techniques in the formation of thiazolidinone compounds (Zidar et al., 2009).
Molecular Structure Analysis
The molecular structure of thiazolidinone derivatives is crucial in determining their pharmacological activities. For example, molecular docking simulations have identified key interactions between thiazolidinone derivatives and target proteins, highlighting the importance of specific structural features for high-affinity binding (Kučerová-Chlupáčová et al., 2020). These structural analyses provide insights into the mechanism of action of these compounds and guide the design of more effective derivatives.
Chemical Reactions and Properties
Thiazolidinone derivatives undergo a variety of chemical reactions, contributing to their versatile chemical properties. For instance, they have been shown to participate in cycloaddition reactions and condensation with aromatic aldehydes, leading to the formation of diverse functional groups and structural motifs essential for biological activity (Kandeel, 2000). These reactions are fundamental in synthesizing new compounds with potential pharmacological applications.
properties
IUPAC Name |
2-[(5Z)-5-[[2-[2-(4-fluoroanilino)-2-oxoethoxy]phenyl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15FN2O5S2/c21-13-5-7-14(8-6-13)22-17(24)11-28-15-4-2-1-3-12(15)9-16-19(27)23(10-18(25)26)20(29)30-16/h1-9H,10-11H2,(H,22,24)(H,25,26)/b16-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPJFYLXGCBTESX-SXGWCWSVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=C2C(=O)N(C(=S)S2)CC(=O)O)OCC(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C\2/C(=O)N(C(=S)S2)CC(=O)O)OCC(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15FN2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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